Cas no 90947-00-5 ((E)-5-(4-Iodobenzylidene)-2-thioxothiazolidin-4-one)

• Product Name: (E)-5-(4-Iodobenzylidene)-2-thioxothiazolidin-4-one
• CAS No: 90947-00-5
• MF: C₁₀H₆INOS₂
• MW: 347.19521188736
• MDL: MFCD00449708
• CID: 995227
• PubChem ID: 19590694
• Update Time: 2025-06-08

(E)-5-(4-Iodobenzylidene)-2-thioxothiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-[(4-iodophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• (E)-5-(4-Iodobenzylidene)-2-thioxothiazolidin-4-one
• 5-[(4-Iodophenyl)methylene]-2-thioxo-4-thiazolidinone (ACI)
• Rhodanine, 5-(p-iodobenzylidene)- (7CI)
• NSC 409012
• SR-01000109855
• (5E)-5-[(4-IODOPHENYL)METHYLIDENE]-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE
• 90947-00-5
• CS-0032040
• AKOS001628445
• W17712
• SR-01000109855-1
• AS-68882
• 5-[(4-IODOPHENYL)METHYLENE]-2-THIOXO-1,3-THIAZOLAN-4-ONE
• MFCD00449708

• MDL： MFCD00449708
• Inchi： 1S/C10H6INOS2/c11-7-3-1-6(2-4-7)5-8-9(13)12-10(14)15-8/h1-5H,(H,12,13,14)
• InChI Key： LIRUBCDZKKWCPS-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=CC(I)=CC=2)SC(=S)N1

Computed Properties

• Exact Mass: 346.894
• Monoisotopic Mass: 346.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Density: 1.99
• Refractive Index: 1.805

Additional information on (E)-5-(4-Iodobenzylidene)-2-thioxothiazolidin-4-one

Introduction to (E)-5-(4-Iodobenzylidene)-2-thioxothiazolidin-4-one (CAS No. 90947-00-5)

The compound (E)-5-(4-Iodobenzylidene)-2-thioxothiazolidin-4-one, identified by its CAS number 90947-00-5, is a structurally unique molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a thioxothiazolidinone core, which is appended with a 4-iodobenzylidene substituent, making it a versatile scaffold for further functionalization and derivatization. The presence of the iodine atom at the para position of the benzylidene group enhances its reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the exploration of thioxothiazolidinone derivatives has expanded due to their potential applications in medicinal chemistry. These compounds have been investigated for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The thioxothiazolidinone moiety is known to exhibit significant pharmacological effects, primarily due to its ability to interact with biological targets such as enzymes and receptors. The introduction of electron-withdrawing or electron-donating groups at strategic positions within this scaffold can modulate its binding affinity and therapeutic efficacy.

The specific substitution pattern in (E)-5-(4-Iodobenzylidene)-2-thioxothiazolidin-4-one makes it an attractive building block for the synthesis of novel pharmacophores. The E-configuration of the benzylidene group contributes to the molecule's conformational flexibility, allowing for diverse interactions with biological systems. Furthermore, the iodine atom serves as a handle for further chemical manipulation, enabling the construction of more complex derivatives through palladium-catalyzed reactions.

Current research in this area has focused on leveraging the reactivity of this compound for the development of new drug candidates. For instance, studies have demonstrated its utility in generating libraries of thioxothiazolidinone-based molecules for high-throughput screening (HTS) campaigns. These efforts have identified several promising hits with potent biological activity, paving the way for further optimization and development into clinical candidates.

The synthesis of (E)-5-(4-Iodobenzylidene)-2-thioxothiazolidin-4-one typically involves multi-step organic transformations, starting from readily available precursors. Key steps include condensation reactions to form the thioxothiazolidinone core, followed by selective functionalization to introduce the 4-iodobenzylidene substituent. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

One notable application of this compound is in the field of materials science, where it has been explored as a precursor for functional polymers and coatings. The incorporation of thioxothiazolidinone units into polymer backbones can impart unique properties such as enhanced thermal stability and biodegradability. Additionally, the presence of the iodine atom allows for post-polymerization modifications via cross-coupling reactions, enabling the introduction of additional functionalities.

In summary, (E)-5-(4-Iodobenzylidene)-2-thioxothiazolidin-4-one (CAS No. 90947-00-5) is a multifaceted compound with significant potential in pharmaceutical and materials chemistry. Its unique structural features make it a valuable scaffold for drug discovery and material innovation. As research continues to uncover new applications for this molecule, its importance in both academic and industrial settings is likely to grow.